ethyl 5-(3-chloro-4-hydroxy-5-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 5-(3-chloro-4-hydroxy-5-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C17H17ClN2O5S/c1-4-25-16(23)13-8(2)19-17-20(12(21)7-26-17)14(13)9-5-10(18)15(22)11(6-9)24-3/h5-6,14,22H,4,7H2,1-3H3
• InChI Key: UIWCYFRHVIRNJY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC(=C(C(=C3)Cl)O)OC)C(=O)CS2)C
• Molecular Formula: C17H17ClN2O5S
• Molecular Weight: 396.8 g/mol

Description

Ethyl 5-(3-chloro-4-hydroxy-5-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C17H17ClN2O5S and its molecular weight is 396.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 396.0546705 g/mol and the complexity rating of the compound is 668. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of related thiazolopyrimidine compounds involves complex chemical reactions to form novel heterocyclic systems. These compounds are characterized by their ability to undergo further transformations, leading to the creation of diverse structures with potential biological activities. The characterization of these compounds is achieved through analytical techniques such as IR, NMR, and X-ray crystallography, providing insights into their chemical structures and properties (Youssef et al., 2011).

Biological Activities

Research has demonstrated that some thiazolopyrimidine derivatives exhibit significant biocidal properties against both Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi. This suggests their potential application in developing new antimicrobial agents. The specific activities of these compounds are attributed to their unique structural features, which may interact with biological targets in a manner conducive to inhibiting the growth of various pathogens (Youssef et al., 2011).

Chemical Transformations

The chemical transformations of thiazolopyrimidine derivatives highlight the versatility of these compounds as precursors for the synthesis of a wide range of heterocyclic compounds. By reacting with different reagents, these derivatives can be converted into other complex structures, expanding the scope of their potential applications in various fields of chemical research. Such transformations are crucial for the development of new compounds with enhanced or targeted biological activities (Sherif et al., 1993).